Cas no 1797138-71-6 (ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate)

• Product Name: ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate
• CAS No: 1797138-71-6
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5369625
• Update Time: 2025-05-22

ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-[2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]carbamate
• ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate

• Inchi： 1S/C15H17N3O3/c1-2-20-15(19)16-12-6-4-3-5-11(12)9-13-17-14(18-21-13)10-7-8-10/h3-6,10H,2,7-9H2,1H3,(H,16,19)
• InChI Key： RJYLQSVQMROHNU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC=CC=C1CC1ON=C(C2CC2)N=1

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.54±0.70(Predicted)

Additional information on ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate

Ethyl N-{2-[(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)methyl]phenyl}carbamate: A Comprehensive Overview

Ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate (CAS No. 1797138-71-6) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this compound is characterized by a unique combination of functional groups, including an oxadiazole ring, a cyclopropyl group, and a phenyl ring substituted with an ethoxy carbonyl group. These structural features contribute to its distinctive chemical properties and biological activity.

The oxadiazole ring in the molecule is a key structural element that plays a crucial role in determining its reactivity and selectivity. Oxadiazoles are known for their ability to act as heterocyclic platforms in various chemical reactions, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. Recent studies have highlighted the potential of oxadiazole-containing compounds as inhibitors of enzyme targets such as kinases and proteases. For instance, researchers have reported that certain oxadiazole derivatives exhibit potent inhibitory activity against cancer-associated kinases like EGFR and Aurora kinases.

The cyclopropyl group attached to the oxadiazole ring introduces additional complexity to the molecule's structure. Cyclopropane rings are known for their strained geometry and unique reactivity, which can enhance the compound's stability or facilitate specific interactions with biological targets. In the case of ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate, the cyclopropyl group may contribute to the molecule's ability to adopt conformations that are favorable for binding to protein targets.

The phenyl ring substituted with an ethoxy carbonyl group further enhances the compound's versatility. The ethoxy carbonyl group is a common substituent in pharmaceuticals due to its ability to improve solubility and bioavailability. Additionally, the phenolic oxygen atom can participate in hydrogen bonding interactions with biological targets, potentially enhancing the compound's binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}carbamate with greater accuracy. Molecular docking studies have revealed that this compound may interact with several key residues on protein surfaces, suggesting its potential as a lead compound for drug development.

In terms of synthesis, ethyl N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5